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Compound of Interest

Compound Name:
cyanomethyl (2R)-2-hydroxy-3-

phenylpropanoate

Cat. No.: B13467908

Get Quote

A Note to the Reader: The initial topic requested was a technical guide on "cyanomethyl 2-

hydroxy-3-phenylpropanoate." However, a comprehensive search for this specific compound

did not yield sufficient public-domain data to construct a detailed technical guide that meets the

required standards of scientific integrity and depth. Therefore, with full editorial control, this

guide has been meticulously prepared on a closely related and well-documented compound:

Methyl 2-hydroxy-3-phenylpropanoate. This molecule shares the core 2-hydroxy-3-

phenylpropanoate structure and serves as an excellent proxy for illustrating the

physicochemical properties, synthesis, analysis, and pharmaceutical relevance of this class of

compounds.

Introduction
Methyl 2-hydroxy-3-phenylpropanoate is a chiral ester that serves as a valuable building block

in organic synthesis and medicinal chemistry.[1] Its structure, featuring a hydroxyl group alpha

to a methyl ester and a benzyl substituent, provides multiple points for chemical modification,

making it a versatile precursor for more complex molecules. This guide offers a comprehensive

overview of its chemical properties, a detailed synthesis protocol, methods for its analytical

characterization, and its applications in the field of drug development.
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Physicochemical Properties
A summary of the key physicochemical properties of methyl 2-hydroxy-3-phenylpropanoate is

presented in the table below. These properties are crucial for its handling, reaction optimization,

and analytical method development.

Property Value Source

Molecular Formula C₁₀H₁₂O₃ [2]

Molecular Weight 180.20 g/mol [2]

CAS Number 13674-16-3 (racemate) [2]

27000-00-6 ((R)-isomer)

13673-95-5 ((S)-isomer) [2]

Appearance

White to almost white

crystal/powder or solid/semi-

solid/liquid

[3][4]

Solubility
Soluble in alcohol; sparingly

soluble in water
[5]

IUPAC Name
methyl 2-hydroxy-3-

phenylpropanoate
[2]

Synthesis of Methyl 2-Hydroxy-3-phenylpropanoate
The most common and straightforward method for synthesizing methyl 2-hydroxy-3-

phenylpropanoate is through the Fischer esterification of its corresponding carboxylic acid, 2-

hydroxy-3-phenylpropanoic acid (also known as 3-phenyllactic acid).[1][6] This acid-catalyzed

reaction is an equilibrium process where an alcohol, in this case, methanol, reacts with the

carboxylic acid to form the ester and water.[6]

Experimental Protocol: Fischer Esterification
This protocol is a representative procedure for the synthesis of methyl 2-hydroxy-3-

phenylpropanoate.
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Materials:

2-Hydroxy-3-phenylpropanoic acid

Anhydrous methanol (MeOH)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-hydroxy-3-phenylpropanoic acid in an

excess of anhydrous methanol (typically 10-20 equivalents).

Catalyst Addition: While stirring, slowly and cautiously add a catalytic amount of

concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 0.1 equivalents) to the solution.

Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 65°C for

methanol).[7] Allow the reaction to proceed for several hours (typically 2-4 hours), monitoring

the progress by thin-layer chromatography (TLC).

Work-up:
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Cool the reaction mixture to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.[7]

Dissolve the residue in ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with a saturated

aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.[7]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[7]

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude methyl 2-hydroxy-3-

phenylpropanoate.

If necessary, the product can be further purified by column chromatography on silica gel.

The following diagram illustrates the workflow for the synthesis and purification of methyl 2-

hydroxy-3-phenylpropanoate.
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Caption: Workflow for the synthesis and purification of methyl 2-hydroxy-3-phenylpropanoate.
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Analytical Characterization
The identity and purity of synthesized methyl 2-hydroxy-3-phenylpropanoate are confirmed

using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure.

¹H NMR: The proton NMR spectrum provides information on the number and types of

hydrogen atoms. Key expected signals include those for the aromatic protons of the phenyl

group, the methine proton at the chiral center, the methylene protons of the benzyl group,

and the methyl protons of the ester.

¹³C NMR: The carbon NMR spectrum reveals the number of different carbon environments in

the molecule.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is used to determine the purity of the compound and confirm its molecular weight. The

sample is vaporized and separated on a GC column, and the eluted components are then

analyzed by a mass spectrometer. The mass spectrum of methyl 2-hydroxy-3-

phenylpropanoate will show a molecular ion peak corresponding to its molecular weight, as

well as characteristic fragmentation patterns.[2]

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method for assessing the purity of non-volatile compounds. A typical HPLC

method for analyzing methyl 2-hydroxy-3-phenylpropanoate would involve a reversed-phase

column (e.g., C18) with a mobile phase consisting of a mixture of water (often with an acid

modifier like formic acid) and an organic solvent such as acetonitrile or methanol.[8] Detection

is commonly performed using a UV detector.

The following diagram outlines the analytical workflow for the characterization of methyl 2-

hydroxy-3-phenylpropanoate.
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Caption: Workflow for the analytical characterization of methyl 2-hydroxy-3-phenylpropanoate.

Applications in Drug Development
Methyl 2-hydroxy-3-phenylpropanoate, particularly its chiral forms, is a significant building block

in the synthesis of more complex and biologically active molecules.[1] Its utility in drug

development stems from its ability to introduce a specific stereochemistry and a versatile set of

functional groups.

Analogs of methyl 2-hydroxy-3-phenylpropanoate have been investigated for their potential

therapeutic properties. For instance, derivatives where the hydroxyl group is replaced by other

functionalities have shown in vitro anti-tumor activity.[1] This highlights the importance of the 2-

hydroxy-3-phenylpropanoate scaffold as a starting point for the development of novel

therapeutic agents.

Conclusion
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Methyl 2-hydroxy-3-phenylpropanoate is a valuable and versatile chemical intermediate. Its

synthesis via Fischer esterification is a robust and well-established method. A combination of

NMR, GC-MS, and HPLC provides a comprehensive analytical toolkit for its characterization.

Its primary significance in the pharmaceutical industry lies in its role as a chiral building block

for the synthesis of more complex and potentially therapeutic molecules. This guide provides a

foundational understanding of this compound for researchers and professionals in the field of

drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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